Cas no 1806909-85-2 (2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid)

2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid is a halogenated pyridine derivative with a multifunctional structure, incorporating bromine, iodine, and difluoromethyl groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of multiple halogen substituents enhances its reactivity for cross-coupling reactions, enabling selective functionalization. The difluoromethyl group contributes to metabolic stability, while the acetic acid moiety allows for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research and industrial applications requiring precise structural modifications.

2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid structure

1806909-85-2 structure

Product Name:2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid

CAS No:1806909-85-2

MF:C₈H₅BrF₂INO₂

MW:391.936080694199

CID:4862569

Update Time:2025-05-25

2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid
- Inchi： 1S/C8H5BrF2INO2/c9-7-3(1-5(14)15)6(12)4(2-13-7)8(10)11/h2,8H,1H2,(H,14,15)
- InChI Key： VVCXJALRTUUGCF-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=CN=C(C=1CC(=O)O)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.6
Topological Polar Surface Area: 50.2

2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058374-250mg	2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid	1806909-85-2	97%	250mg	$998.40	2022-03-31
Alichem	A029058374-500mg	2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid	1806909-85-2	97%	500mg	$1,646.30	2022-03-31
Alichem	A029058374-1g	2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid	1806909-85-2	97%	1g	$2,950.20	2022-03-31

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Additional information on 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid

Research Update on 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS: 1806909-85-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS: 1806909-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its bromo, difluoromethyl, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The researchers utilized 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid as a precursor to develop potent and selective inhibitors targeting specific tyrosine kinases involved in cancer progression. The difluoromethyl group was found to enhance metabolic stability while the iodine atom allowed for further functionalization through cross-coupling reactions.

In the realm of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in developing potential inhibitors of viral polymerases. The electron-withdrawing properties of the difluoromethyl group were shown to significantly improve binding affinity to the target enzymes. The study highlighted the compound's synthetic flexibility, enabling rapid generation of diverse analogs for structure-activity relationship studies.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and derivatization of 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid. A 2024 paper in Organic Process Research & Development described an improved synthetic route that increases yield while reducing environmental impact through greener solvent systems and catalytic processes. These advances are particularly important given the growing demand for this intermediate in pharmaceutical development pipelines.

The compound's mechanism of action and biological effects continue to be areas of active investigation. Recent in vitro studies have provided insights into its potential off-target effects and metabolic pathways, information crucial for drug development. Additionally, computational modeling studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for derivatives of this scaffold, suggesting good drug-like characteristics.

Looking forward, researchers anticipate expanding applications of 2-Bromo-5-(difluoromethyl)-4-iodopyridine-3-acetic acid in targeted drug delivery systems and as a molecular probe for studying biological pathways. Its unique combination of halogen atoms and the difluoromethyl group offers multiple points for further modification and conjugation, making it particularly valuable for developing PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities.